2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-[3-(methanesulfonamido)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11ClN2O4S/c1-21(19,20)16-9-4-2-3-8(5-9)11-7-15-12(14)6-10(11)13(17)18/h2-7,16H,1H3,(H,17,18)
• InChI Key: RXIMDKMJYGIZOI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C13H11ClN2O4S
• DSSTOX Substance ID: DTXSID20688369
• Molecular Weight: 326.76 g/mol
• CAS RN: 1261968-50-6

Description

2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid (2C5MSA) is a small molecule inhibitor of protein-protein interactions. It is a potent inhibitor of the interaction between the cytoplasmic domain of the human epidermal growth factor receptor (EGFR) and the intracellular domain of the human epidermal growth factor receptor (EGFR). 2C5MSA has been shown to be a useful tool in the study of the regulation of protein-protein interactions, especially in the context of cancer research.

Mechanism of Action

2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% works by binding to the cytoplasmic domain of the human epidermal growth factor receptor (EGFR) and blocking its interaction with the intracellular domain of the receptor. This prevents the receptor from initiating signal transduction pathways that lead to cell proliferation and differentiation.
Biochemical and Physiological Effects
2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce the levels of certain proteins involved in signal transduction pathways. Additionally, it has been shown to reduce the expression of certain genes involved in cell cycle progression and cell differentiation.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% is a highly specific inhibitor of protein-protein interactions, making it an ideal tool for studying the regulation of protein-protein interactions in the context of cancer research. Additionally, it is relatively easy to synthesize and is available in high purity (95%). However, it is sensitive to light and air, so it must be stored in an airtight container and handled with care.

Future Directions

Future research on 2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% could focus on further elucidating the mechanism of action and the biochemical and physiological effects of the inhibitor. Additionally, further research could explore the potential of 2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% as a therapeutic agent for the treatment of cancer. Finally, research could be conducted to investigate the potential of 2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% as a tool for studying other protein-protein interactions.

Synthesis Methods

2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% can be synthesized via a two-step process. In the first step, 2-chloro-5-aminophenol is reacted with 3-methylsulfonylchloride in the presence of a base to form 2-chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid. In the second step, the resulting product is treated with a base to form the desired product, 2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95%.

Scientific Research Applications

2-Chloro-5-(3-methylsulfonylaminophenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications. It has been used to study the regulation of protein-protein interactions, particularly in the context of cancer research. It has also been employed to study the regulation of signal transduction pathways and the regulation of cell proliferation and differentiation. Additionally, it has been used to investigate the regulation of gene expression and the regulation of cell cycle progression.